Cas no 58482-93-2 (2-(tert-Butylamino)acetic acid)

• Product Name: 2-(tert-Butylamino)acetic acid
• CAS No: 58482-93-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD01630747
• CID: 366587
• PubChem ID: 414246
• Update Time: 2025-06-15

2-(tert-Butylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butylamino)acetic acid
• Glycine,N-(1,1-dimethylethyl)-
• N-T-BUTYLGLYCINE SODIUM SALT
• N-tert-Butylglycine
• T-BUTYL GLYCINE
• UNII-C38H031Q86
• CS-0453850
• N-t-butyl-glycine
• tertbutyl glycine
• 2-(tert-butylamino)aceticacid
• DTXSID60871374
• A814980
• 58482-93-2
• t-butylaminoacetic acid
• tert-butyl glycine
• N-t-butylglycine
• 2-(tert-butylamino)acetic acid;H-Tle-OH
• SCHEMBL41886
• tert-Butylamino-acetic acid
• tert-butylamino acetic acid
• F79682
• EN300-58486
• AB01003588-01
• Glycine, N-(1,1-dimethylethyl)-
• PD197120
• C38H031Q86
• TXHAHOVNFDVCCC-UHFFFAOYSA-N
• FT-0600203
• Q27275138
• Tigecycline (m1)
• AKOS009235019
• N-(1,1-Dimethylethyl)-glycine
• A869436
• NS00125539
• N-t-Butylglycinesodium salt
• DB-072488

• MDL： MFCD01630747
• Inchi： 1S/C6H13NO2/c1-6(2,3)7-4-5(8)9/h7H,4H2,1-3H3,(H,8,9)
• InChI Key： TXHAHOVNFDVCCC-UHFFFAOYSA-N
• SMILES： OC(CNC(C)(C)C)=O

Computed Properties

• Exact Mass: 153.07700
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 206.9±23.0 ºC (760 Torr),
• Flash Point: 78.9±22.6 ºC,
• Solubility: Dissolution (43 g/l) (25 º C),
• PSA: 52.16000
• LogP: -0.48470

Additional information on 2-(tert-Butylamino)acetic acid

Comprehensive Overview of 2-(tert-Butylamino)acetic acid (CAS No. 58482-93-2): Properties, Applications, and Industry Insights

2-(tert-Butylamino)acetic acid (CAS No. 58482-93-2) is a specialized organic compound with a molecular formula of C₆H₁₃NO₂. This tertiary butylamino derivative of acetic acid has garnered significant attention in pharmaceutical, agrochemical, and biochemical research due to its unique structural properties. The compound features a tert-butyl group attached to the amino nitrogen, which enhances its steric hindrance and influences its reactivity patterns. Researchers frequently explore its role as a building block in synthetic chemistry, particularly for designing bioactive molecules and peptide mimetics.

In recent years, the demand for 2-(tert-Butylamino)acetic acid has surged, driven by its applications in drug discovery and material science. A trending topic in scientific forums revolves around its potential as a chiral auxiliary in asymmetric synthesis, a subject frequently searched in academic databases. The compound’s carboxylic acid functionality allows for versatile derivatization, making it valuable for creating custom ligands or catalysts. Additionally, its stability under physiological conditions has sparked interest in prodrug development, aligning with the pharmaceutical industry’s focus on targeted drug delivery systems.

From a technical perspective, 58482-93-2 exhibits a melting point range of 120–125°C and moderate solubility in polar solvents like water and ethanol. Its pKa value (approximately 3.5 for the carboxyl group) is critical for formulators optimizing pH-dependent formulations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a key concern for buyers seeking high-purity intermediates. Environmental and regulatory discussions often highlight its biodegradability, a hot-button issue in green chemistry initiatives.

The compound’s utility extends to flavor and fragrance industries, where its mild amine-like odor is exploited in specialty applications. Patent literature reveals innovative uses in polymer stabilization, addressing the growing demand for UV-resistant materials. As sustainability gains traction, researchers are investigating eco-friendly synthesis routes for 2-(tert-Butylamino)acetic acid, including enzymatic catalysis—a topic generating substantial SEO traffic in scientific search engines.

Quality control remains paramount for CAS No. 58482-93-2, with suppliers emphasizing GMP-compliant production to meet pharmaceutical standards. FAQs from procurement specialists often center on storage conditions (recommended: 2–8°C in airtight containers) and compatibility with common reagents. The compound’s shelf life and handling precautions are also frequently searched terms, reflecting end-users’ operational concerns.

Emerging studies suggest potential in neurological research, particularly for modulating neurotransmitter analogs. This aligns with global interest in central nervous system (CNS) therapeutics, a trending search category. Meanwhile, the agrochemical sector explores its derivatives as plant growth regulators, tapping into the booming sustainable agriculture market. Such multidisciplinary relevance ensures continued interest in this versatile chemical entity.

In summary, 2-(tert-Butylamino)acetic acid (CAS No. 58482-93-2) represents a dynamic intersection of chemistry and innovation. Its adaptability across industries—from precision medicine to advanced materials—positions it as a compound of enduring scientific and commercial value. As research evolves, so too will its applications, making it a compelling subject for both academic inquiry and industrial development.